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Compound of Interest

Compound Name: 2-Acetylbenzaldehyde

Cat. No.: B1198548 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Acetylbenzaldehyde

This technical guide provides a comprehensive overview of the key physical properties of 2-
acetylbenzaldehyde (CAS No: 24257-93-0), a significant aromatic carbonyl compound. The

information presented herein is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis. This document details the compound's

melting point, boiling point, and solubility characteristics, supported by experimental protocols

and a logical workflow diagram.

Core Physical Properties
2-Acetylbenzaldehyde, with the molecular formula C₉H₈O₂, is a solid at room temperature.[1]

Its physical characteristics are dictated by the presence of both an aldehyde and an acetyl

group on a benzene ring.

Data Summary
The quantitative physical properties of 2-acetylbenzaldehyde are summarized in the table

below for quick reference.
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Physical Property Value Conditions

Melting Point 39-43 °C Atmospheric Pressure[1][2][3]

Boiling Point 268.8 °C 760 mmHg[2][3]

Solubility in Water Limited -

Solubility in Organic Solvents Soluble Ethanol, Diethyl Ether[2][4]

Solubility in Acid/Base Insoluble
5% NaOH, 5% HCl, 5%

NaHCO₃[2]

Soluble Concentrated H₂SO₄[2]

Partition Coefficient (LogP) 1.70 Octanol-Water[2][3]

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the melting point, boiling point, and solubility of 2-acetylbenzaldehyde.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, this transition occurs over a narrow temperature range. The melting point is

a crucial indicator of purity; impurities tend to lower and broaden the melting point range.[5]

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered 2-acetylbenzaldehyde is packed

into a capillary tube, sealed at one end, to a height of a few millimeters.[6][7]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a

DigiMelt or a Thiele tube, alongside a calibrated thermometer.[5]

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.[5][6]
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the range.[5]

Purity Check (Mixed Melting Point): To confirm the identity and purity, a mixed melting point

can be determined. A 50:50 mixture of the sample with a known pure standard of 2-
acetylbenzaldehyde is prepared. If the melting point of the mixture is sharp and identical to

the known standard, the sample is considered pure. A depressed and broadened melting

range indicates the presence of impurities.[5]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a collection vessel.[8]

Sample and Boiling Chips: Approximately 5 mL of 2-acetylbenzaldehyde is placed in the

distilling flask along with a few boiling chips to ensure smooth boiling.[8]

Heating: The flask is heated gently. The thermometer bulb should be positioned so that the

top of the bulb is level with the bottom of the side arm of the distilling flask to accurately

measure the temperature of the vapor that is distilling.[8]

Data Recording: As the liquid boils and the vapor condenses, the temperature is monitored.

The constant temperature observed on the thermometer during the distillation of the bulk of

the liquid is recorded as the boiling point.[8] The atmospheric pressure should also be

recorded.[8]

Methodology: Thiele Tube Method

Sample Preparation: A small amount of 2-acetylbenzaldehyde is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube.[8]
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Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube

containing heating oil.[8]

Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the

capillary tube will bubble out.[8]

Observation: Heating is continued until a steady stream of bubbles emerges from the

capillary tube. The heat is then removed. The temperature at which the liquid begins to enter

the capillary tube is the boiling point.[8]

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent. 2-acetylbenzaldehyde's moderate lipophilicity,

indicated by a LogP of 1.70, suggests it has limited solubility in water but is soluble in many

organic solvents.[2]

Methodology: Shake-Flask Method

This method determines the equilibrium solubility of a compound in a particular solvent.[9][10]

Preparation: An excess amount of 2-acetylbenzaldehyde is added to a known volume of the

solvent (e.g., water, ethanol) in a sealed vial. The presence of undissolved solid is necessary

to ensure the solution is saturated.[9]

Equilibration: The vial is agitated at a constant temperature for a sufficient period (e.g., 24-48

hours) to allow the system to reach equilibrium.[10]

Phase Separation: After equilibration, the mixture is allowed to stand, and the undissolved

solid settles. The supernatant (saturated solution) is then carefully separated from the solid,

typically by filtration through a syringe filter or by centrifugation.[9]

Quantification: The concentration of 2-acetylbenzaldehyde in the saturated solution is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1198548?utm_src=pdf-body
https://www.smolecule.com/products/s567194
https://www.benchchem.com/pdf/Technical_Guide_Solubility_of_2_3_2_Formylphenoxy_propoxy_benzaldehyde_in_Organic_Solvents.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_4_1_2_4_Oxadiazol_3_yl_benzaldehyde.pdf
https://www.benchchem.com/product/b1198548?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Guide_Solubility_of_2_3_2_Formylphenoxy_propoxy_benzaldehyde_in_Organic_Solvents.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_4_1_2_4_Oxadiazol_3_yl_benzaldehyde.pdf
https://www.benchchem.com/pdf/Technical_Guide_Solubility_of_2_3_2_Formylphenoxy_propoxy_benzaldehyde_in_Organic_Solvents.pdf
https://www.benchchem.com/product/b1198548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: The determined concentration represents the solubility of 2-
acetylbenzaldehyde in the chosen solvent at the specified temperature.[9]

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for determining the key physical

properties of 2-acetylbenzaldehyde.

Sample Preparation

Physical Property Determination

Data Analysis and Reporting

Obtain 2-Acetylbenzaldehyde Sample

Assess Purity (e.g., NMR, GC-MS)

Melting Point Determination Boiling Point Determination Solubility Determination

Analyze Results

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination of 2-Acetylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1198548?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/562912
https://www.smolecule.com/products/s567194
https://www.finetechnology-ind.com/product/detail/24257-93-0
https://www.finetechnology-ind.com/product/detail/24257-93-0
https://www.finetechnology-ind.com/product/detail/24257-93-0
https://www.chembk.com/en/chem/Benzaldehyde,%202-acetyl-
https://jan.ucc.nau.edu/~jkn/235Manual
https://chemlab.truman.edu/files/2015/07/Meling-Points-2017.pdf
https://www.uobabylon.edu.iq/eprints/publication_10_5750_904.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/pdf/Technical_Guide_Solubility_of_2_3_2_Formylphenoxy_propoxy_benzaldehyde_in_Organic_Solvents.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Solubility_and_Stability_of_4_1_2_4_Oxadiazol_3_yl_benzaldehyde.pdf
https://www.benchchem.com/product/b1198548#physical-properties-of-2-acetylbenzaldehyde-melting-point-boiling-point-solubility
https://www.benchchem.com/product/b1198548#physical-properties-of-2-acetylbenzaldehyde-melting-point-boiling-point-solubility
https://www.benchchem.com/product/b1198548#physical-properties-of-2-acetylbenzaldehyde-melting-point-boiling-point-solubility
https://www.benchchem.com/product/b1198548#physical-properties-of-2-acetylbenzaldehyde-melting-point-boiling-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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